Cas no 42105-30-6 (1-Trifluoromethylsulfanyl-propan-2-one)

• Product Name: 1-Trifluoromethylsulfanyl-propan-2-one
• CAS No: 42105-30-6
• MF: C₄H₅F₃OS
• MW: 158.142110586166
• MDL: MFCD07777222
• CID: 3157387
• PubChem ID: 13778312
• Update Time: 2025-05-22

1-Trifluoromethylsulfanyl-propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Trifluoromethylsulfanyl-propan-2-one
• SCHEMBL10364270
• (Trifluoromethylthio)acetone; 98%
• 1-(trifluoromethylsulfanyl)propan-2-one
• 1-trifluoromethylthio-2-propanone
• MFCD07777222
• AKOS006344287
• 1-[(Trifluoromethyl)thio]-2-propanone
• DTXSID701286957
• 1-((Trifluoromethyl)thio)-2-propanone
• 1-(trifluoromethylthio)propan-2-one
• 42105-30-6
• (trifluoromethylthio)acetone

• MDL： MFCD07777222
• Inchi： 1S/C4H5F3OS/c1-3(8)2-9-4(5,6)7/h2H2,1H3
• InChI Key： INWKNMFZRQVEOE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)CC(C)=O

Computed Properties

• Exact Mass: 158.00132044Da
• Monoisotopic Mass: 158.00132044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes Trihalomethanes

Additional information on 1-Trifluoromethylsulfanyl-propan-2-one

1-Trifluoromethylsulfanyl-propan-2-one: A Comprehensive Overview

The compound with CAS No. 42105-30-6, commonly referred to as 1-trifluoromethylsulfanyl-propan-2-one, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a trifluoromethylsulfanyl group (-S-CF₃) attached to a propanone backbone. The trifluoromethylsulfanyl group is a derivative of sulfur, where the sulfur atom is bonded to three fluorine atoms and a methyl group. This structure imparts distinctive chemical properties, making 1-trifluoromethylsulfanyl-propan-2-one a valuable compound in numerous fields.

One of the most notable features of 1-trifluoromethylsulfanyl-propan-2-one is its high stability and reactivity. The trifluoromethylsulfanyl group is known for its electron-withdrawing properties, which enhance the electrophilic nature of the carbonyl group in the propanone backbone. This makes the compound highly reactive towards nucleophiles, making it an excellent substrate for various organic reactions. Recent studies have highlighted its potential as a building block in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.

The synthesis of 1-trifluoromethylsulfanyl-propan-2-one involves a multi-step process that typically begins with the preparation of the trifluoromethylthiol intermediate. This intermediate is then subjected to various reaction conditions to form the desired product. Researchers have explored several methodologies to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, 1-trifluoromethylsulfanyl-propan-2-one has found extensive use in drug discovery programs. Its unique structure allows for the creation of bioisosteric replacements, which are critical in optimizing drug candidates for improved pharmacokinetic properties. For instance, recent studies have demonstrated its utility in designing inhibitors for kinase enzymes, which are key targets in cancer therapy. Additionally, the compound has been employed in the development of agrochemicals, where its ability to modulate plant growth and stress responses has been extensively studied.

Another area where 1-trifluoromethylsulfanyl-propan-2-one has shown promise is in materials science. The compound's ability to form stable covalent bonds with other molecules makes it an ideal candidate for synthesizing advanced materials such as polymers and nanoparticles. Researchers have explored its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli like temperature or pH. These materials hold great potential for applications in sensors, drug delivery systems, and smart textiles.

From an environmental perspective, 1-trifluoromethylsulfanyl-propan-2-one exhibits favorable biodegradation characteristics. Studies have shown that the compound can be efficiently broken down by microbial communities under aerobic conditions, minimizing its environmental footprint. This property is particularly important given the increasing emphasis on sustainable chemistry and green manufacturing practices.

In conclusion, 1-trifluoromethylsulfanyl-propan-2-one (CAS No. 42105-30-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, high reactivity, and favorable environmental profile make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future advancements in science and technology.